MOG peptide 35-55

• Molecular Formula: C118H178N36O28S
• Molecular Weight: 2581.0 g/mol
• InChI: InChI=1S/C118H178N36O28S/c1-61(2)47-80(104(171)144-81(49-66-30-34-70(157)35-31-66)105(172)140-76(26-17-42-130-116(123)124)100(167)146-86(53-90(121)159)99(166)134-56-91(160)137-75(97(122)164)25-15-16-41-119)143-109(176)85(52-69-55-129-60-136-69)148-113(180)95(63(5)6)153-114(181)96(64(7)8)152-102(169)78(28-19-44-132-118(127)128)142-110(177)87(58-155)149-107(174)83(48-65-21-11-10-12-22-65)147-111(178)89-29-20-45-154(89)115(182)88(59-156)150-101(168)77(27-18-43-131-117(125)126)141-106(173)82(50-67-32-36-71(158)37-33-67)145-108(175)84(51-68-54-133-74-24-14-13-23-72(68)74)138-92(161)57-135-112(179)94(62(3)4)151-103(170)79(38-39-93(162)163)139-98(165)73(120)40-46-183-9/h10-14,21-24,30-37,54-55,60-64,73,75-89,94-96,133,155-158H,15-20,25-29,38-53,56-59,119-120H2,1-9H3,(H2,121,159)(H2,122,164)(H,129,136)(H,134,166)(H,135,179)(H,137,160)(H,138,161)(H,139,165)(H,140,172)(H,141,173)(H,142,177)(H,143,176)(H,144,171)(H,145,175)(H,146,167)(H,147,178)(H,148,180)(H,149,174)(H,150,168)(H,151,170)(H,152,169)(H,153,181)(H,162,163)(H4,123,124,130)(H4,125,126,131)(H4,127,128,132)/t73-,75-,76-,77-,78-,79-,80-,81-,82-,83-,84-,85-,86-,87-,88-,89-,94-,95-,96-/m0/s1
• InChIKey: FVIBVVRKMMTFIW-DDJPMISGSA-N

MOG Peptide 35-55: Procurement & Key Identifiers

MOG peptide 35-55 (mouse/rat sequence: MEVGWYRSPFSRVVHLYRNGK) is the immunodominant encephalitogenic epitope of myelin oligodendrocyte glycoprotein (MOG) [1]. It is the standard antigen for inducing experimental autoimmune encephalomyelitis (EAE) in C57BL/6 (H-2b) mice—the most widely used murine model of multiple sclerosis [2]. Upon active immunization with MOG 35-55 emulsified in complete Freund's adjuvant (CFA) supplemented with Mycobacterium tuberculosis, followed by pertussis toxin administration, C57BL/6 mice develop a chronic-progressive or relapsing-remitting demyelinating disease that recapitulates key immunological and histopathological features of human MS [3]. The peptide is routinely supplied as a lyophilized powder at ≥95% HPLC purity (molecular weight ~2,582 Da), and its biological potency—namely disease incidence, maximal clinical score, and CNS histopathology—is contingent upon sequence fidelity, dosage, and the nature of residual counter ions [4].

• [1] Mendel I, Kerlero de Rosbo N, Ben-Nun A. A myelin oligodendrocyte glycoprotein peptide induces typical chronic experimental autoimmune encephalomyelitis in H-2b mice: fine specificity and T cell receptor Vβ expression of encephalitogenic T cells. Eur J Immunol. 1995;25(7):1951-1959. View Source
• [2] Kuerten S, Kostova-Bales DA, Frenzel LP, et al. MP4- and MOG:35-55-induced EAE in C57BL/6 mice exhibit fundamental differences in CNS lesion dynamics and composition. Clin Immunol. 2008;129(2):256-267. View Source
• [3] Berard JL, Wolak K, Fournier S, David S. Characterization of relapsing-remitting and chronic forms of experimental autoimmune encephalomyelitis in C57BL/6 mice. Glia. 2010;58(4):434-445. View Source
• [4] Han X, Wang Y, Zhang K, et al. Dosage and organic acid residue of MOG35-55 peptide influences immunopathology and development of BCG induced experimental autoimmune encephalomyelitis (EAE). Exp Anim. 2024;73(4):433-445. View Source

MOG Peptide 35-55: Why Preparations Differ

Despite nominally identical labeling as 'MOG peptide 35-55,' functionally consequential variation exists across species isoforms, purity grades, and formulation conditions. A single amino acid substitution at position 42—proline in human MOG 35-55 versus serine in the mouse/rat peptide—profoundly alters encephalitogenicity, with the human isoform inducing only minimal clinical signs in C57BL/6 mice despite equivalent MHC class II (I-Ab) binding and T cell immunogenicity [1]. Additionally, residual counter ions from peptide synthesis (e.g., trifluoroacetate versus acetate) modulate EAE severity independent of peptide sequence purity [2], and immunization dose critically governs disease penetrance, with both under-dosing and over-dosing yielding suboptimal phenotypes [3]. These interlocking dependencies mean that substituting one MOG 35-55 product for another—without verifying species origin, counter ion composition, and activity-validated dosage—can compromise model reproducibility, increase experimental variability, and render cross-study comparisons invalid [4].

• [1] Oliver AR, Lyon GM, Ruddle NH. Rat and human myelin oligodendrocyte glycoproteins induce experimental autoimmune encephalomyelitis by different mechanisms in C57BL/6 mice. J Immunol. 2003;171(1):462-468. View Source
• [2] Han X, Wang Y, Zhang K, et al. Dosage and organic acid residue of MOG35-55 peptide influences immunopathology and development of BCG induced experimental autoimmune encephalomyelitis (EAE). Exp Anim. 2024;73(4):433-445. View Source
• [3] Zhan J, Faezi M, Mousavi T, et al. Comparison of Experimental Autoimmune Encephalomyelitis in Mice Induced with Myelin Oligodendrocyte Glycoprotein at Different Doses. Acta Lab Anim Sci Sin. 2010;18(1):1-5. View Source
• [4] Bittner S, Afzali AM, Wiendl H, Meuth SG. Myelin oligodendrocyte glycoprotein (MOG35-55) induced experimental autoimmune encephalomyelitis (EAE) in C57BL/6 mice. J Vis Exp. 2014;(86):e51275. View Source

MOG Peptide 35-55: Head-to-Head Comparisons

Position 42 Substitution: Encephalitogenicity Loss

The mouse/rat MOG 35-55 peptide (Ser42) is strongly encephalitogenic in C57BL/6 mice, while the human MOG 35-55 peptide (Pro42) is only weakly encephalitogenic despite equivalent immunogenicity. Oliver et al. (2003) demonstrated that a single proline substitution at position 42 in rat MOG 35-55 severely attenuated its encephalitogenicity, while human MOG 35-55 induced proliferation, IFN-γ, and IL-3 responses comparable to the rodent peptide but failed to induce clinical EAE [1]. Both peptides bind H-2b class II MHC and are recognized by T cells, but human MOG 35-55 is only partially cross-reactive with the mouse/rat epitope .

Evidence Dimension	Encephalitogenicity (clinical EAE induction in C57BL/6 mice)
Target Compound Data	Mouse/rat MOG 35-55 (Ser42): strongly encephalitogenic; induces moderate to severe chronic EAE with 100% incidence at 50–200 µg doses [1][2]
Comparator Or Baseline	Human MOG 35-55 (Pro42): only weakly encephalitogenic; induces minimal clinical signs of EAE despite preserved T cell immunogenicity [1]
Quantified Difference	Single Pro42→Ser42 substitution determines encephalitogenicity; human peptide induces minimal clinical scores vs. rodent peptide with mean maximal clinical scores of ~3.0–4.0 on a 5-point scale [1][2]
Conditions	C57BL/6 mice; active immunization with 100–200 µg peptide emulsified in CFA + M. tuberculosis H37Ra, with pertussis toxin co-administration [1][2]

Why This Matters

Procurement of the incorrect species isoform (human vs. mouse/rat) will result in failed or severely attenuated EAE induction regardless of peptide purity, directly wasting animal cohorts and experimental resources.

• [1] Oliver AR, Lyon GM, Ruddle NH. Rat and human myelin oligodendrocyte glycoproteins induce experimental autoimmune encephalomyelitis by different mechanisms in C57BL/6 mice. J Immunol. 2003;171(1):462-468. View Source
• [2] Zhan J, Faezi M, Mousavi T, et al. Comparison of Experimental Autoimmune Encephalomyelitis in Mice Induced with Myelin Oligodendrocyte Glycoprotein at Different Doses. Acta Lab Anim Sci Sin. 2010;18(1):1-5. View Source

Counter Ion Identity and EAE Severity

Han et al. (2024) demonstrated that the residual counter ion associated with MOG 35-55 peptide synthesis—acetate versus trifluoroacetic acid (TFA)—significantly influences EAE disease development, independent of peptide purity. MOG 35-55 peptides formulated with acetate counter ions elicited a more pronounced effect on disease severity compared to those containing TFA [1]. This finding identifies the counter ion as a procurement-relevant specification: two MOG 35-55 preparations with identical HPLC purity and sequence can produce divergent EAE phenotypes solely due to differential counter ion composition.

Evidence Dimension	EAE disease severity as a function of residual counter ion type
Target Compound Data	MOG 35-55 (acetate salt): more pronounced disease severity in C57BL/6 mice, with higher clinical scores and more extensive CNS immunopathology [1]
Comparator Or Baseline	MOG 35-55 (TFA salt): attenuated disease severity relative to acetate-formulated peptide at equivalent peptide doses [1]
Quantified Difference	Acetate-formulated MOG 35-55 produced significantly greater disease activity vs. TFA-formulated peptide across multiple immunization doses; the effect was attributed to differential counter ion influence on immune activation rather than peptide degradation [1]
Conditions	C57BL/6 mice; EAE induced with BCG-adjuvanted MOG 35-55 at varying doses; clinical scoring and histopathological assessment of spinal cord inflammation, demyelination, and axonal damage [1]

Why This Matters

Counter ion identity is a hidden procurement variable that can confound EAE model reproducibility across laboratories; specifying the salt form in purchasing decisions is essential for cross-study consistency.

• [1] Han X, Wang Y, Zhang K, et al. Dosage and organic acid residue of MOG35-55 peptide influences immunopathology and development of BCG induced experimental autoimmune encephalomyelitis (EAE). Exp Anim. 2024;73(4):433-445. View Source

Dose Optimization for EAE Reproducibility

A systematic dose-titration study in C57BL/6 mice compared three MOG 35-55 immunization doses (50, 100, and 200 µg per mouse) and found that while all three doses achieved 100% disease incidence, the 50 µg dose produced the most pronounced clinical manifestations—greater body weight loss, higher neurological deficit scores, and more severe CNS histopathology (inflammatory infiltration, demyelination, and axonal injury)—compared to the 100 and 200 µg groups [1]. Independently, Han et al. (2024) confirmed that higher MOG 35-55 doses paradoxically reduce EAE disease activity, likely due to peripheral tolerance induction, and identified 5 µg as the minimal effective dose capable of inducing EAE with full histopathological characteristics when combined with optimized adjuvant and pertussis toxin doses [2].

Evidence Dimension	EAE clinical severity and incidence as a function of MOG 35-55 immunization dose
Target Compound Data	MOG 35-55 at 50 µg/mouse: 100% incidence, maximal clinical severity (more pronounced weight loss, higher neuroscore, more severe histopathology) [1]; MOG 35-55 at 5 µg/mouse (titrated protocol): high incidence with consistent robust disease course [2]
Comparator Or Baseline	100 µg and 200 µg MOG 35-55: 100% incidence but significantly milder clinical scores and histopathology vs. 50 µg [1]; standard 200–300 µg protocol: equivalent clinical and histological outcomes to the 5 µg titrated protocol [2]
Quantified Difference	50 µg dose produced significantly greater clinical severity than 100 and 200 µg doses (p<0.05); the 5 µg minimal dose produced disease incidence and maximal clinical scores equivalent to the standard 200 µg protocol [1][2]
Conditions	C57BL/6 mice; MOG 35-55 emulsified in CFA with M. tuberculosis H37Ra; pertussis toxin co-administration; clinical scoring on 0–5 scale; histopathology by H&E and electron microscopy [1][2]

Why This Matters

Evidence-based dose selection directly affects EAE model severity and reproducibility; procurement of MOG 35-55 in quantities aligned with the optimal 50 µg per animal dose supports efficient experimental design, while awareness of the biphasic dose-response curve prevents over-immunization artifacts.

• [1] Zhan J, Faezi M, Mousavi T, et al. Comparison of Experimental Autoimmune Encephalomyelitis in Mice Induced with Myelin Oligodendrocyte Glycoprotein at Different Doses. Acta Lab Anim Sci Sin. 2010;18(1):1-5. View Source
• [2] Farez MF, Balbuena Aguirre ME, Boffi JC, et al. Titration of myelin oligodendrocyte glycoprotein (MOG)-induced experimental autoimmune encephalomyelitis (EAE) model. J Neurosci Methods. 2021;348:108999. View Source

CNS Pathology Profile vs. MP4 and PLP EAE

Kuerten et al. (2008, 2011) performed direct comparative analyses of EAE induced by MOG peptide 35-55, the MBP-PLP fusion protein MP4, and PLP peptide 178-191, all on the C57BL/6 background. The MOG 35-55-EAE model is characterized by a static CD4+ T cell and macrophage-mediated CNS immunopathology throughout the disease course, with an absence of dynamic CNS inflammation and B cell infiltration—features that are prominent in MP4-induced EAE [1]. Furthermore, the three models display distinct region-/tract-specific spinal cord degeneration patterns: MOG 35-55-EAE predominantly affects the spinal cord white matter with a specific topography of demyelination that differs from the disseminated pattern seen in MP4-EAE and PLP 178-191-EAE, while axonal damage is present across all models to a similar extent [2].

Evidence Dimension	CNS lesion cellular composition, inflammatory dynamics, and regional demyelination pattern
Target Compound Data	MOG 35-55-EAE: static CD4+ T cell and macrophage-mediated immunopathology; absent B cell infiltration; absent dynamic CNS inflammation; region-specific spinal cord demyelination pattern; axonal damage present [1][2]
Comparator Or Baseline	MP4 (MBP-PLP fusion protein)-EAE: dynamic CNS inflammation with differential B cell, T cell, macrophage, and granulocyte infiltration permitting disease quantification and staging [1]; PLP 178-191-EAE: distinct disseminated spinal cord degeneration and demyelination kinetics with motoneuron involvement [2]
Quantified Difference	B cell infiltration: absent in MOG 35-55-EAE vs. prominent in MP4-EAE; CNS lesion dynamics: static throughout disease in MOG model vs. evolving/dynamic in MP4 model; spinal cord lesion topography: model-specific regional distribution differing significantly among MOG, MP4, and PLP models [1][2]
Conditions	C57BL/6 mice; active immunization with respective antigens; histological analysis by H&E, Luxol fast blue, Bielschowsky silver impregnation, and immunohistochemistry for CD4, CD8, B220, and Mac-3 at multiple time points [1][2]

Why This Matters

The choice of EAE-inducing antigen determines the immunological and histopathological phenotype of the resulting model; MOG 35-55 is the appropriate procurement choice for studies focused on CD4+ T cell-driven, B cell-independent CNS autoimmunity, whereas MP4 or PLP peptides should be selected when B cell involvement or dynamic inflammatory features are under investigation.

• [1] Kuerten S, Kostova-Bales DA, Frenzel LP, et al. MP4- and MOG:35-55-induced EAE in C57BL/6 mice exhibit fundamental differences in CNS lesion dynamics and composition. Clin Immunol. 2008;129(2):256-267. View Source
• [2] Kuerten S, Gruppe TL, Laurentius LM, et al. Differential patterns of spinal cord pathology induced by MP4, MOG peptide 35-55, and PLP peptide 178-191 in C57BL/6 mice. APMIS. 2011;119(6):336-346. View Source

MHC Anchor Residue: Variant 45D and Treg Expansion

Faust et al. (2022) engineered MOG variant 45D, which retains identical T cell receptor (TCR) contact residues as wild-type MOG 35-55 but harbors a mutation that decreases its affinity for MHC class II (I-Ab). Despite binding a monoclonal MOG-specific, high-affinity TCR with the same affinity as wild-type MOG, the 45D variant is not encephalitogenic and fails to prime high-affinity tetramer-positive TCR clones in vivo [1]. Critically, compared to wild-type MOG 35-55, priming with the 45D variant increases the frequency of functional MOG-specific FoxP3+ regulatory T cells (Tregs) capable of suppressing MOG-specific effector T cell proliferation [1]. This demonstrates that wild-type MOG 35-55 possesses a specific MHC anchor configuration that is uniquely required for encephalitogenic effector T cell priming, and even single-residue alterations that preserve TCR contacts but reduce MHC stability can invert the functional outcome from pathogenic to tolerogenic.

Evidence Dimension	Encephalitogenic capacity and Treg/Teff balance as a function of MHC anchor residue integrity
Target Compound Data	Wild-type MOG 35-55 (wtMOG): encephalitogenic; primes high-affinity MOG-specific effector T cells; lower frequency of MOG-specific FoxP3+ Tregs [1]
Comparator Or Baseline	MOG variant 45D: not encephalitogenic; fails to prime high-affinity tetramer-positive TCR clones despite preserved TCR contact residues and equivalent TCR binding affinity; increases frequency of functional MOG-specific FoxP3+ Tregs that suppress effector T cell proliferation [1]
Quantified Difference	45D variant: zero encephalitogenicity vs. wild-type MOG 35-55 which reliably induces EAE; 45D increases MOG-specific Treg frequency relative to wtMOG (quantified by FoxP3+ flow cytometry); Tregs from 45D-primed mice functionally suppress MOG-specific T cell proliferation [1]
Conditions	C57BL/6 mice; MOG-specific monoclonal TCR-expressing T cells; micropipette adhesion frequency assay for 2D TCR-pMHC affinity measurement; tetramer staining for high-affinity TCR clone detection; FoxP3+ Treg enumeration by flow cytometry [1]

Why This Matters

Wild-type MOG 35-55 sequence integrity—specifically at MHC anchor positions—is non-redundant for encephalitogenicity; procurement of peptides with even single-residue deviations or unverified sequences risks acquiring a functionally tolerogenic rather than encephalitogenic product, which would invalidate EAE model establishment.

• [1] Faust MA, Kolawole EM, Evavold BD. MOG variant 45D does not properly activate high-affinity, MOG reactive effector T cells but allows for high-affinity FoxP3+ Treg function. J Immunol. 2022;208(1_Supplement):60.19. View Source

MOG Peptide 35-55: Application Scenarios

Standardized EAE Induction for MS Therapeutics

Investigators testing novel MS therapeutics in the C57BL/6 EAE model should procure only mouse/rat MOG 35-55 (Ser42 sequence: MEVGWYRSPFSRVVHLYRNGK) with verified ≥95% HPLC purity, acetate counter ion specification where available, and a recommended immunization dose of 50 µg per mouse emulsified in CFA supplemented with M. tuberculosis H37Ra (0.4 mg/mouse) plus pertussis toxin (200 ng, i.p. on days 0 and 2) [1][2]. This protocol achieves 100% disease incidence with maximal clinical severity and robust CNS histopathology (inflammatory infiltration, demyelination, axonal damage), providing a reproducible baseline for evaluating therapeutic interventions [1]. The static CD4+ T cell/macrophage-dominated, B cell-independent immunopathology of MOG 35-55-EAE makes this model particularly suited for testing T cell-directed or macrophage-targeted therapies, but inappropriate for B cell-depleting agents [3].

Adoptive Transfer EAE with 2D2 T Cells

For laboratories studying CD4+ T cell pathogenicity in CNS autoimmunity, MOG 35-55 enables the use of well-characterized 2D2 TCR transgenic mice, whose T cells are specific for the MOG 35-55/I-Ab complex [1]. Unsorted 2D2 Th1 cells reliably transfer EAE to naïve recipients, and the CD44hiCD62Llo effector/memory subset has been specifically identified as responsible for disease transfer [1]. This experimental paradigm requires wild-type MOG 35-55 peptide with intact MHC anchor residues, as variants like 45D—which preserve TCR contacts but reduce MHC affinity—fail to prime encephalitogenic effector T cells and instead expand regulatory T cells [2]. Procurement of sequence-verified, anchor-intact MOG 35-55 is therefore essential for generating pathogenic effector T cells in this widely used adoptive transfer system.

Tolerogenic Vaccines and Antigen-Specific Immunotherapy

MOG 35-55 is extensively employed as the cognate antigen in tolerogenic vaccination strategies for MS. Soluble MOG 35-55/I-Ab dimers suppress MOG 35-55-specific 2D2 transgenic T cell proliferation by over 90% in vitro at concentrations as low as 1.2 nM, and intraperitoneal administration significantly delays and ameliorates EAE by reducing encephalitogenic Th1 and Th17 cells in peripheral lymphoid organs [1]. Oxidized mannan-conjugated MOG 35-55 (OM-MOG35-55) suppresses antigen-specific T cell responses in both EAE mouse models and human peripheral blood assays [2]. For these applications, the 50 µg immunization dose of MOG 35-55 has been validated as providing optimal clinical severity for detecting therapeutic modulation, and the choice of acetate rather than TFA counter ion can influence the baseline disease severity against which tolerogenic effects are measured [3][4].

CNS Histopathology and Lesion Topography

When the research objective is to study region-/tract-specific spinal cord demyelination, MOG 35-55-EAE produces a distinct lesion topography that differs fundamentally from MP4- and PLP 178-191-induced EAE [1]. Specifically, MOG 35-55-EAE generates a characteristic pattern of spinal cord white matter degeneration with predictable tract involvement, whereas MP4-EAE produces a more disseminated pattern and PLP 178-191-EAE involves motoneurons [1]. Investigators selecting MOG 35-55 for histopathological studies should be aware that this model lacks B cell infiltration and dynamic CNS inflammation, making it the appropriate choice for studying pure CD4+ T cell/macrophage-mediated demyelination without the confounding influence of humoral effector mechanisms [2]. Axonal damage is present across all three models to a similar extent, enabling comparative axonal pathology studies [1].

• [1] Zhan J, Faezi M, Mousavi T, et al. Comparison of Experimental Autoimmune Encephalomyelitis in Mice Induced with Myelin Oligodendrocyte Glycoprotein at Different Doses. Acta Lab Anim Sci Sin. 2010;18(1):1-5. View Source
• [2] Han X, Wang Y, Zhang K, et al. Dosage and organic acid residue of MOG35-55 peptide influences immunopathology and development of BCG induced experimental autoimmune encephalomyelitis (EAE). Exp Anim. 2024;73(4):433-445. View Source
• [3] Kuerten S, Kostova-Bales DA, Frenzel LP, et al. MP4- and MOG:35-55-induced EAE in C57BL/6 mice exhibit fundamental differences in CNS lesion dynamics and composition. Clin Immunol. 2008;129(2):256-267. View Source
• [4] Faust MA, Kolawole EM, Evavold BD. MOG variant 45D does not properly activate high-affinity, MOG reactive effector T cells but allows for high-affinity FoxP3+ Treg function. J Immunol. 2022;208(1_Supplement):60.19. View Source
• [5] Shimoda M, Bolduc A, Takezaki M, Tsubata T, Koni P. Soluble MOG35-55/I-A(b) dimers ameliorate experimental autoimmune encephalomyelitis by reducing encephalitogenic T cells. J Neuroimmunol. 2012;247(1-2):56-64. View Source
• [6] Kuerten S, Gruppe TL, Laurentius LM, et al. Differential patterns of spinal cord pathology induced by MP4, MOG peptide 35-55, and PLP peptide 178-191 in C57BL/6 mice. APMIS. 2011;119(6):336-346. View Source
• [7] Matsoukas J, Apostolopoulos V. Oxidized mannan-conjugated MOG35-55 peptide suppresses antigen-specific T cell responses in EAE and human peripheral blood. J Neuroimmunol. 2015;280:1-10. View Source
• [8] McPherson RC, Cambrook HE, O'Connor RA, Anderton SM. Memory cells specific for myelin oligodendrocyte glycoprotein (MOG) govern the transfer of experimental autoimmune encephalomyelitis. J Neuroimmunol. 2011;234(1-2):84-92. View Source